Cas no 932280-47-2 (1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
• CAS No: 932280-47-2
• MF: C₂₃H₁₄F₃N₃O
• MW: 405.371975421906
• CID: 5429313
• PubChem ID: 20953402
• Update Time: 2025-10-18

1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 932280-47-2
• F3411-2882
• AKOS002011273
• 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
• 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxypyrazolo[4,3-c]quinoline
• 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C23H14F3N3O/c1-30-16-7-8-20-17(11-16)23-18(12-27-20)22(13-2-4-14(24)5-3-13)28-29(23)21-9-6-15(25)10-19(21)26/h2-12H,1H3
• InChI Key： OTMMFMZBYNXNLQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C2N(C3=CC=C(F)C=C3F)N=C(C3=CC=C(F)C=C3)C=2C=1

Computed Properties

• Exact Mass: 405.10889656g/mol
• Monoisotopic Mass: 405.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.3±50.0 °C(Predicted)
• pka: 4.73±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline

Introduction to 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline (CAS No. 932280-47-2)

1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline, identified by its CAS number 932280-47-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline scaffold, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The presence of multiple fluorine atoms and a methoxy group in its structure introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline consists of a fused pyrazole ring connected to a quinoline core. The substitution pattern at the phenyl rings and the quinoline nitrogen suggests potential interactions with biological targets such as enzymes and receptors. This compound's design aligns with the growing interest in fluorinated aromatic compounds, which have been shown to enhance metabolic stability, binding affinity, and pharmacokinetic profiles in various drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluorine atoms at positions 2 and 4 of the first phenyl ring contribute to strong π-stacking interactions with aromatic residues in protein targets, while the methoxy group at position 8 may participate in hydrogen bonding. These interactions are critical for optimizing the compound's bioactivity and selectivity.

The quinoline core of 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline is known to exhibit antimalarial, antibacterial, and anticancer properties. The pyrazole moiety further extends its pharmacological potential by introducing additional binding pockets or modulating electronic properties. Such structural features make this compound a versatile scaffold for designing novel therapeutic agents targeting various diseases.

In the context of current research trends, this compound represents an excellent example of how structural modifications can lead to enhanced biological activity. The integration of fluorine atoms into the phenyl rings not only improves lipophilicity but also enhances binding affinity through halogen bonding interactions. These insights are particularly relevant in the development of next-generation kinase inhibitors, which often require precise tuning of steric and electronic properties to achieve high efficacy.

Moreover, the methoxy group at position 8 serves as a key pharmacophore that can be further functionalized to explore new derivatives with improved pharmacokinetic profiles. This flexibility allows medicinal chemists to systematically optimize lead compounds through structure-activity relationship (SAR) studies. Such approaches are essential for translating preclinical findings into viable clinical candidates.

Recent publications highlight the use of 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline as a starting point for developing novel antiviral agents. The quinoline-pyrazole hybrid scaffold has shown promise in inhibiting viral proteases and polymerases by disrupting critical enzymatic cycles. The fluorinated aromatic rings contribute to sustained binding interactions with these targets, making it an attractive scaffold for antiviral drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

Evaluation of 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline in cellular assays has revealed promising preliminary results. In vitro studies indicate that it exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. These findings warrant further investigation into its potential as an anticancer therapeutic agent.

The compound's stability under various conditions has also been assessed through spectroscopic and chromatographic analyses. Results demonstrate that it remains stable under physiological pH conditions but may degrade under extreme temperatures or acidic environments. This information is crucial for formulating appropriate delivery systems that maintain its bioactivity during storage and administration.

Future research directions include exploring the role of fluorine substituents in modulating drug-receptor interactions using X-ray crystallography and NMR spectroscopy. These structural elucidation techniques will provide detailed insights into how fluorine atoms influence binding affinity and selectivity. Additionally, computational studies using molecular dynamics simulations can help predict long-term behavior within biological systems.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline based on large datasets of bioactive compounds. These models can predict optimal substitution patterns on aromatic rings while minimizing unwanted side effects such as off-target interactions or toxicity.

In conclusion,1-(2,4-difluorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline (CAS No. 932280-47-2) represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas including oncology and virology. Its unique combination of fluorinated aromatic moieties makes it an attractive scaffold for further medicinal chemistry investigations aimed at developing novel therapeutics with improved efficacy and safety profiles.